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Compound of Interest

Compound Name: Sodium ionophore VIII

Cat. No.: B062087 Get Quote

An In-Depth Technical Guide to Sodium
Ionophore VIII
For researchers, scientists, and professionals in drug development, understanding the tools

available for modulating and measuring ion concentrations is paramount. Sodium Ionophore
VIII is a specialized chemical tool used to selectively transport sodium ions across lipid

membranes. This guide provides a comprehensive overview of its key suppliers, purity grades,

and detailed experimental applications, presenting quantitative data in accessible formats and

visualizing complex processes.

Core Properties and Identification
Sodium Ionophore VIII, identified by the CAS number 174752-42-2, is chemically known as

bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) 2,2-didodecylpropanedioate.[1] Its structure allows

it to form a stable complex with sodium ions, facilitating their movement across hydrophobic

barriers such as cell membranes.
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Property Value

CAS Number 174752-42-2[1]

Molecular Formula C45H84O12[2]

Molecular Weight 817.14 g/mol [1]

IUPAC Name
bis(1,4,7,10-tetraoxacyclododec-2-ylmethyl) 2,2-

didodecylpropanedioate[1]

Key Suppliers and Purity Grades
A crucial aspect for reproducible research is the quality and purity of the reagents. The

following table summarizes the known suppliers of Sodium Ionophore VIII and the available

purity grades based on currently available information. Researchers are advised to request

certificates of analysis from suppliers for the most up-to-date and lot-specific purity data.

Supplier Purity Grade Notes

Alfa Chemistry 96% -

LEAP CHEM CO., LTD. Not specified

Offers the product for

research, development, and

production.[2]

Shaanxi Dideu Medichem Co.

Ltd.
99% (Industrial Grade) -

Experimental Protocols and Applications
The primary application of Sodium Ionophore VIII is in the creation of sodium-selective

electrodes. However, its ability to alter intracellular sodium concentrations also opens avenues

for its use in various biological studies, including neuroscience and cardiovascular research.

Preparation of a Sodium-Selective Electrode Membrane
This protocol is adapted from recommendations for creating a potentiometric sensor to

measure sodium ion activity.
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Materials:

Sodium Ionophore VIII

Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaTFPB)

2-Nitrophenyl octyl ether (NPOE)

Poly(vinyl chloride) (PVC), high molecular weight

Membrane Composition:

Component Percentage by Weight

Sodium Ionophore VIII 0.6%

Sodium tetrakis[3,5-

bis(trifluoromethyl)phenyl]borate (NaTFPB)
69.0%

2-Nitrophenyl octyl ether (NPOE) 27.6%

Poly(vinyl chloride) (PVC) As needed to complete the membrane

Procedure:

Dissolve the appropriate amounts of Sodium Ionophore VIII, NaTFPB, and NPOE in a

suitable solvent, such as tetrahydrofuran (THF).

Add the PVC to the mixture and stir until it is completely dissolved, and the solution is

homogeneous.

Cast the membrane by pouring the solution into a glass ring on a glass plate and allowing

the solvent to evaporate slowly over 24-48 hours.

Once the membrane is formed, it can be cut to the desired size and incorporated into an

electrode body.

The electrode should be conditioned in a 0.01 M NaCl solution before use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b062087?utm_src=pdf-body
https://www.benchchem.com/product/b062087?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Protocol for Altering Intracellular Sodium
Concentration for In Vitro Studies
This is a generalized protocol that can be adapted for various cell-based assays to study the

effects of increased intracellular sodium.

Materials:

Sodium Ionophore VIII

Dimethyl sulfoxide (DMSO)

Cell culture medium appropriate for the cell line

Fluorescent sodium indicator (e.g., Sodium Green, SBFI)

Cells of interest cultured on a suitable plate or coverslip

Procedure:

Prepare a stock solution of Sodium Ionophore VIII: Dissolve Sodium Ionophore VIII in
high-quality, anhydrous DMSO to create a concentrated stock solution (e.g., 1-10 mM). Store

the stock solution at -20°C.

Cell Loading with Sodium Indicator (Optional): If measuring intracellular sodium is desired,

load the cells with a sodium-sensitive fluorescent dye according to the manufacturer's

protocol. This typically involves incubating the cells with the AM ester form of the dye.[3][4]

Prepare Working Solution: Dilute the Sodium Ionophore VIII stock solution in the

appropriate cell culture medium or physiological buffer to the desired final concentration. The

optimal concentration will need to be determined empirically for each cell type and

experimental question but typically ranges from 1-10 µM.

Application to Cells: Remove the existing medium from the cells and replace it with the

medium containing the desired concentration of Sodium Ionophore VIII.
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Incubation: Incubate the cells for the desired period to allow the ionophore to incorporate into

the cell membrane and facilitate sodium influx. The incubation time will vary depending on

the experimental goals.

Measurement: Proceed with the downstream experimental measurements, which could

include fluorescence microscopy to measure intracellular sodium, electrophysiological

recordings, or assays for cell viability, signaling pathway activation, or gene expression.

Calibration (for fluorescence measurements): To quantify intracellular sodium concentrations, a

calibration curve should be generated at the end of the experiment. This is typically achieved

by using a combination of ionophores (e.g., gramicidin and monensin) to equilibrate the

intracellular and extracellular sodium concentrations across a range of known extracellular

sodium concentrations.[5]

Visualizing Ionophore Function and Experimental
Workflows
The following diagrams, generated using the DOT language, illustrate the mechanism of

ionophore action and a typical experimental workflow for studying its effects.

Mechanism of Sodium Ionophore VIII Action
Workflow for Cell-Based Assays

Potential Areas of Investigation
The ability to manipulate intracellular sodium levels with Sodium Ionophore VIII is relevant to

several areas of biological research:

Neuroscience: Intracellular sodium dynamics are crucial for neuronal excitability and

synaptic transmission.[6] Altering these dynamics can help elucidate the role of sodium in

processes like action potential generation and neurotransmitter release.

Cardiovascular Physiology: In cardiac myocytes, intracellular sodium concentration is a key

regulator of contractility and electrical activity through its influence on the sodium-calcium

exchanger.[7] Studies on cardiac sodium storage and its role in heart failure are an active

area of research.[5]
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Cellular Homeostasis and Disease: Dysregulation of sodium homeostasis is implicated in

various pathological conditions. Ionophores can be used to model these conditions in vitro to

study the downstream consequences on cell signaling, metabolism, and viability.

This guide provides a foundational understanding of Sodium Ionophore VIII for researchers.

As with any experimental tool, careful optimization and validation are necessary for obtaining

reliable and meaningful results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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